5,7-dimethyl-1-[2-(3-methylphenoxy)ethyl]-1H-indole-2,3-dione

• IUPAC Name: 5,7-dimethyl-1-[2-(3-methylphenoxy)ethyl]indole-2,3-dione
• InChI: InChI=1S/C19H19NO3/c1-12-5-4-6-15(10-12)23-8-7-20-17-14(3)9-13(2)11-16(17)18(21)19(20)22/h4-6,9-11H,7-8H2,1-3H3
• InChI Key: SAYAQLPFEKUBSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=C(C=C(C=C3C(=O)C2=O)C)C
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

5,7-dimethyl-1-[2-(3-methylphenoxy)ethyl]-1H-indole-2,3-dione, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely used in scientific research. This compound is known for its ability to inhibit glycogen synthase kinase-3 beta (GSK-3β), an enzyme that plays an important role in many physiological and pathological processes.

Scientific Research Applications

Indole Synthesis and Classification

• Indole Synthesis: A Review and Proposed Classification by Taber and Tirunahari (2011) discusses the extensive interest in developing new methods for indole synthesis due to the wide range of biological activities associated with indole alkaloids. The review presents a classification framework for all indole syntheses, highlighting nine strategic approaches based on the type of bond formation involved in constructing the indole nucleus. This classification system is intended to help researchers identify the history and current state of the art for each strategy, potentially guiding the synthesis of new indole derivatives, including "5,7-dimethyl-1-[2-(3-methylphenoxy)ethyl]-1H-indole-2,3-dione" (Taber & Tirunahari, 2011).

Isatin Derivatives and Biological Activities

• Recent Advancement in Synthesis of Isatin as Anticonvulsant Agents: A Review by Mathur and Nain (2014) focuses on isatin (1H-indole-2,3-dione) and its derivatives, emphasizing their importance in synthesizing pharmacologically active compounds. Isatin and its analogs are highlighted for their versatility as precursors for various heterocyclic compounds, showing a wide range of biological activities such as antimicrobial, anticancer, antiviral, anticonvulsant, anti-inflammatory, and analgesic effects. This review specifically notes the potent anticonvulsant activity of isatin derivatives, suggesting the significance of indole-2,3-dione structures in developing therapeutic agents (Mathur & Nain, 2014).